Cas no 954233-00-2 (2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid)

2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid is a pyrimidine derivative characterized by its carboxylic acid functional group at the 5-position and isopropyl and methyl substituents at the 2- and 4-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-withdrawing carboxylic acid group and the sterically hindered pyrimidine core, make it valuable for constructing heterocyclic frameworks with tailored properties. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various coupling and condensation reactions. Its stability under standard conditions and compatibility with common synthetic methodologies enhance its utility in medicinal chemistry and material science applications.

2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid structure

954233-00-2 structure

Product Name:2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid

CAS No:954233-00-2

MF:C₉H₁₂N₂O₂

MW:180.203782081604

MDL:MFCD09750210

CID:1075125

PubChem ID:22308492

Update Time:2025-07-02

2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Isopropyl-4-methylpyrimidine-5-carboxylic acid
- 2-isopropyl-4-methyl-5-pyrimidinecarboxylic acid(SALTDATA: FREE)
- 2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid
- SB55793
- MFCD09750210
- 4-methyl-2-propan-2-ylpyrimidine-5-carboxylic acid
- EN300-371200
- 954233-00-2
- 2-isopropyl-4-methyl-5-pyrimidinecarboxylic acid
- AKOS000111364
- BB 0238500
- 2-isopropyl-4-methylpyrimidine-5-carboxylicacid
- Z851011372
- 4-methyl-2-(propan-2-yl)pyrimidine-5-carboxylic acid
- CS-0247656
- 2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid
- DTXSID60624524
- SCHEMBL19913366
- BS-40113
- DB-122210
- STK500939
- MDL： MFCD09750210
- Inchi： 1S/C9H12N2O2/c1-5(2)8-10-4-7(9(12)13)6(3)11-8/h4-5H,1-3H3,(H,12,13)
- InChI Key： GFVUJVMQWKNZDD-UHFFFAOYSA-N
- SMILES： OC(C1C=NC(C(C)C)=NC=1C)=O

Computed Properties

Exact Mass: 180.089877630g/mol
Monoisotopic Mass: 180.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 63.1Å²

2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid Pricemore >>

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Fluorochem	060977-250mg	2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid	954233-00-2	95%	250mg	￡105.00	2022-03-01
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	034643-500mg	2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid	954233-00-2		500mg	2665.0CNY	2021-07-05
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TRC	I874778-50mg	2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid	954233-00-2		50mg	$ 65.00	2022-06-04
TRC	I874778-100mg	2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid	954233-00-2		100mg	$ 80.00	2022-06-04
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abcr	AB267986-250 mg	2-Isopropyl-4-methyl-5-pyrimidinecarboxylic acid	954233-00-2		250MG	€183.40	2022-05-20
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